Development of an indicator for the direct visualization of radical intermediates in organic reactions†
Chemical Communications Pub Date: 2017-09-20 DOI: 10.1039/C7CC05977A
Abstract
A color-indicator based on a derivative of rhodamine amide was developed for the detection of radical intermediates in organic reactions. This derivative showed sensitive color changes for various radical intermediates initiated by chemical reagents or UV light.
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